Cas no 124232-59-3 (O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate)

• Product Name: O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• CAS No: 124232-59-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 2104069
• Update Time: 2025-06-11

O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 5-methyl-5,6-dihydropyridine-1,3(2H)-dicarboxylate
• 1-O-Tert-butyl 5-O-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate

• Inchi： 1S/C13H21NO4/c1-9-6-10(11(15)17-5)8-14(7-9)12(16)18-13(2,3)4/h6,9H,7-8H2,1-5H3
• InChI Key： NILPCQSRPNYXPV-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(=O)OC)=CC(C)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8

Additional information on O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate

O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate (CAS No. 124232-59-3): A Comprehensive Overview

O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate (CAS No. 124232-59-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 3,6-dihydro-2H-pyridine and features a unique structural arrangement that includes a tert-butyl group and a methyl group at specific positions. The compound's structure and properties make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The tert-butyl and methyl groups in the structure of O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate play crucial roles in modulating its chemical behavior and biological activity. The tert-butyl group, known for its steric bulk and electron-withdrawing properties, can influence the compound's stability and reactivity. Meanwhile, the methyl groups contribute to the overall hydrophobicity and can affect the compound's solubility and partitioning behavior in biological systems.

Recent studies have explored the potential of O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate as a lead compound in drug discovery. One notable area of research is its use as a scaffold for the development of neuroprotective agents. The compound's ability to cross the blood-brain barrier and its potential to modulate key signaling pathways involved in neurodegenerative diseases make it an attractive candidate for further investigation.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the pharmacological properties of O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate and its derivatives. The results showed that the compound exhibited significant neuroprotective effects in both in vitro and in vivo models of Parkinson's disease. Specifically, it was found to reduce oxidative stress and inhibit apoptosis in dopaminergic neurons, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Beyond neuroprotection, O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including arthritis and cardiovascular disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for anti-inflammatory drug development.

The synthetic route to O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of appropriate carboxylic acids or their derivatives with pyridine followed by functional group modifications to introduce the tert-butyl and methyl groups. The synthetic process is well-documented in the literature and can be adapted to produce large quantities of the compound for preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have indicated that O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before advancing to clinical trials. These evaluations typically include assessments of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound is safe for human use.

The future prospects for O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery to target tissues while minimizing side effects.

In conclusion, O1-tert-butyl O5-methyl 3-methyl-3,6-dihydro-2H-pyridine-1,5-dicarboxylate (CAS No. 124232-59-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in drug discovery and development.